3-Oxocyclohexyl benzoate

• IUPAC Name: (3-oxocyclohexyl) benzoate
• InChI: InChI=1S/C13H14O3/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2
• InChI Key: SWVSKVATFCRHJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(=O)C1)OC(=O)C2=CC=CC=C2
• Molecular Formula: C13H14O3
• DSSTOX Substance ID: DTXSID20574177
• Molecular Weight: 218.25 g/mol
• CAS No.: 62784-62-7

Description

3-Oxocyclohexyl benzoate is a chemical compound with the molecular formula C13H14O3. It is also known by other names such as 3-(benzoyloxy)cyclohexanone and (3-oxocyclohexyl) benzoate.

Molecular Structure Analysis

The molecular structure of this compound consists of a cyclohexyl ring with a ketone (C=O) group at the 3-position and a benzoate ester group. The InChI string representation of the molecule is InChI=1S/C13H14O3/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 218.25 g/mol. It has no hydrogen bond donors, three hydrogen bond acceptors, and three rotatable bonds. Its exact mass is 218.094294304 g/mol. The compound has a topological polar surface area of 43.4 Ų and a complexity of 266.

Scientific Research Applications

• Metabolic Pathways and Enzymatic Reactions

  • 3-Oxocyclohexyl benzoate, as a derivative of benzoate, is implicated in various metabolic pathways. For instance, in the study of oxidative metabolism of GABAA receptor antagonists, the cleavage of trioxabicyclooctane ring yields 3-oxo-benzoate, demonstrating its role in enzymatic hydrolysis and metabolic detoxication reactions (Scott, Palmer, & Casida, 1987).
  • Another study on the anaerobic aromatic metabolism of benzoate by a denitrifying Pseudomonas strain revealed the formation of cyclohexadiene intermediates, highlighting the complex enzymatic reactions involving benzoate derivatives (Koch, Eisenreich, Bacher, & Fuchs, 1993).

• Chemical Synthesis and Catalysis

  • The compound has been studied in the context of chemical synthesis and catalysis. For example, a computational study on the thermal decomposition of menthyl benzoate, which is structurally related to this compound, provided insights into the mechanisms and stereospecificity of chemical reactions (Vélez et al., 2009).
  • Additionally, research on the synthesis and crystal structures of lanthanide benzoates, which are similar in structure, explored the influence of substituents on luminescent properties, indicating potential applications in material science and photoluminescence (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

• Environmental and Biotechnological Applications

  • In environmental science, research on the degradation of benzoate and similar compounds by microorganisms like Syntrophus aciditrophicus provides valuable insights into the bioremediation of environmental contaminants (Mouttaki, Nanny, & McInerney, 2008).
  • Studies on the aerobic oxidation pathways of benzoate in bacteria also contribute to our understanding of microbial degradation processes, which can be leveraged in waste management and biotransformation applications (Altenschmidt, Oswald, Steiner, Herrmann, & Fuchs, 1993).

Mechanism of Action

Target of Action

This compound might interact with a variety of biological targets, given its structural similarity to other benzoate derivatives

Mode of Action

Benzoate derivatives are known to exert toxic effects on the nervous system of parasites, resulting in their death . It’s plausible that 3-Oxocyclohexyl benzoate might have a similar mode of action, but this needs to be confirmed by further studies.

Biochemical Pathways

For instance, the benzoyl-CoA pathway is widely distributed in nature and catabolizes a wide range of compounds, such as benzene, toluene, ethylbenzene, and xylene

Result of Action

Given its structural similarity to other benzoate derivatives, it might exert similar effects, such as toxicity to certain parasites . .